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Compound of Interest

Compound Name: N-acetyl-L-methionine

Cat. No.: B556415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acetyl-L-methionine (NALM) is a derivative of the essential amino acid L-methionine, where

an acetyl group is attached to the nitrogen atom. It serves as a more stable and, in some

contexts, more bioavailable source of methionine.[1][2][3] NALM is utilized in a variety of

research applications, including as a dietary supplement in animal studies, a component in cell

culture media, and a therapeutic agent to protect against oxidative stress.[1][2][4][5] It has been

shown to inhibit the growth and mitochondrial activity of certain cancer cell lines and is

investigated for its role in improving meat quality and lactation in livestock.[4][6] Proper

dissolution and preparation of N-acetyl-L-methionine solutions are critical for ensuring

experimental accuracy and reproducibility. This document provides a detailed protocol for the

solubilization and handling of N-acetyl-L-methionine for experimental use.

Data Presentation: Solubility of N-acetyl-L-
methionine
The solubility of N-acetyl-L-methionine can vary based on the solvent and temperature. The

following table summarizes key quantitative solubility data.
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Solvent Solubility Temperature Notes

Water 30.7% (w/v) 25°C [7][8]

Water 125 mg/mL Not Specified
Ultrasonic assistance

may be needed.[9]

Methanol 100 mg/mL Not Specified
Results in a clear,

colorless solution.[7]

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Not Specified

Ultrasonic assistance

may be needed. Use

of newly opened

DMSO is

recommended as it is

hygroscopic.[9]

Dimethyl Sulfoxide

(DMSO)
38 mg/mL Not Specified [1]

Acetone 29.5% (w/v) 25°C [7]

Ethanol Soluble Not Specified [10][11]

Ethyl Acetate Soluble Not Specified [10]

Experimental Protocols
Protocol 1: Preparation of Aqueous N-acetyl-L-
methionine Stock Solution
This protocol is suitable for most cell culture and biochemical assays where water is the

required solvent.

Materials:

N-acetyl-L-methionine powder

Sterile, high-purity water (e.g., Milli-Q or deionized water)

Sterile conical tubes (15 mL or 50 mL)
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Analytical balance

Spatula

Vortex mixer

Water bath or sonicator (optional)

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile storage tubes (e.g., cryovials)

Procedure:

Determine Required Concentration: Calculate the mass of N-acetyl-L-methionine needed

to achieve the desired stock solution concentration.

Weighing: Tare a sterile conical tube on an analytical balance. Carefully weigh the calculated

amount of N-acetyl-L-methionine powder into the tube.

Dissolution: Add a portion of the sterile water to the tube. Vortex thoroughly for 1-2 minutes

to dissolve the powder.

Aid Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in a

water bath (not exceeding 37°C) or sonication can be used to aid dissolution.[4] Visually

inspect to ensure no particulates remain.

Final Volume Adjustment: Add sterile water to reach the final desired volume. Vortex again to

ensure a homogenous solution.

Sterilization: To prevent microbial contamination, especially for cell culture applications,

sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.[9]

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile cryovials to avoid repeated freeze-thaw cycles.[1][4][9]
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Storage: Store the aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term

storage (6 months to 2 years).[1][4][9] The powdered form is stable for up to 3 years when

stored at -20°C.[9]

Protocol 2: Preparation of N-acetyl-L-methionine Stock
Solution in Organic Solvents (e.g., DMSO, Methanol)
This protocol is intended for experiments requiring a non-aqueous solvent.

Materials:

N-acetyl-L-methionine powder

Anhydrous, high-purity DMSO or Methanol

Sterile glass or polypropylene tubes

Analytical balance

Spatula

Vortex mixer

Sonicator (optional)

Sterile storage tubes (e.g., cryovials)

Procedure:

Determine Required Concentration: Calculate the mass of N-acetyl-L-methionine required

for your target stock concentration.

Weighing: In a chemical fume hood, carefully weigh the N-acetyl-L-methionine powder into

a sterile tube.

Dissolution: Add the appropriate volume of high-purity solvent (e.g., fresh DMSO[1]). Vortex

the tube until the powder is completely dissolved.
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Aid Dissolution (if necessary): Sonication can be used to facilitate the dissolution process if

particulates are observed.[9]

Aliquoting and Storage: Aliquot the stock solution into sterile, tightly sealed tubes suitable for

the chosen solvent.

Storage: Store stock solutions at -20°C or -80°C. For DMSO solutions, storage at -80°C is

recommended for up to 1 year.[1] Avoid repeated freeze-thaw cycles.

Safety Precaution: N-acetyl-L-methionine is incompatible with strong oxidizing agents.[5][7]

[12] Ensure proper handling and storage away from such chemicals.
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Caption: Workflow for preparing N-acetyl-L-methionine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b556415?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/n-acetyl-l-methionine.html
https://pubmed.ncbi.nlm.nih.gov/21554324/
https://pubmed.ncbi.nlm.nih.gov/21554324/
https://www.nbinno.com/article/amino-acids/science-behind-n-acetyl-l-methionine-manufacturers-kc
https://www.medchemexpress.com/n-acetyl-l-methionine.html
https://www.formulationbio.com/n-acetyl-l-methionine-item-3776.html
https://www.mdpi.com/2073-4409/13/11/937
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3394487.htm
https://hmdb.ca/metabolites/HMDB0011745
https://hmdb.ca/metabolites/HMDB0011745
https://www.medchemexpress.com/n-acetyl-dl-methionine.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1177541_EN.htm
https://patents.google.com/patent/CN111269952B/en
https://patents.google.com/patent/CN111269952B/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3394487_EN.htm
https://www.benchchem.com/product/b556415#protocol-for-dissolving-n-acetyl-l-methionine-for-experiments
https://www.benchchem.com/product/b556415#protocol-for-dissolving-n-acetyl-l-methionine-for-experiments
https://www.benchchem.com/product/b556415#protocol-for-dissolving-n-acetyl-l-methionine-for-experiments
https://www.benchchem.com/product/b556415#protocol-for-dissolving-n-acetyl-l-methionine-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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